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Compound of Interest

Compound Name: 2,4-Dimethylphenylacetic acid

Cat. No.: B1265842 Get Quote

A comprehensive comparative guide for researchers, scientists, and drug development

professionals on the properties, synthesis, and biological relevance of 2,4-
Dimethylphenylacetic acid and 2,5-Dimethylphenylacetic acid.

This guide provides a detailed comparison of the physicochemical properties of the two

isomers, outlines experimental protocols for their synthesis and characterization, and explores

their potential biological activities.

Physicochemical Properties
The positional difference of a single methyl group on the phenyl ring between 2,4-
Dimethylphenylacetic acid and 2,5-Dimethylphenylacetic acid leads to variations in their

physical and chemical characteristics. A summary of their key physicochemical properties is

presented below.
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Property
2,4-Dimethylphenylacetic
Acid

2,5-Dimethylphenylacetic
Acid

CAS Number 6331-04-0 13612-34-5

Molecular Formula C₁₀H₁₂O₂ C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol 164.20 g/mol

Melting Point 128-132 °C[1]
80.5-81.5 °C[2], 126-130 °C[3],

128-130 °C[4]

Boiling Point 251.67 °C (rough estimate)[1] 293.4 ± 9.0 °C at 760 mmHg

Density 1.0326 (rough estimate)[1] 1.1 ± 0.1 g/cm³

pKa 4.44±0.10 (Predicted)[5] 4.31±0.10 (Predicted)[4]

Flash Point >230 °F[5] 190.5 ± 13.9 °C

Note: A significant discrepancy exists in the reported melting points for 2,5-

Dimethylphenylacetic acid, which may be attributable to different polymorphic forms or

impurities.

Spectroscopic Data
While complete spectral data is extensive, representative ¹H-NMR and ¹³C-NMR chemical

shifts provide insight into the chemical environment of the nuclei within each isomer.

Predicted ¹H-NMR Spectral Data:

2,4-Dimethylphenylacetic acid: Protons on the phenyl ring would exhibit a characteristic

splitting pattern. The two methyl groups and the methylene protons of the acetic acid moiety

would appear as singlets in distinct regions of the spectrum.

2,5-Dimethylphenylacetic acid: Similar to the 2,4-isomer, the aromatic protons would show a

specific splitting pattern. The two methyl groups and the methylene protons would also be

visible as singlets.

Predicted ¹³C-NMR Spectral Data:
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2,4-Dimethylphenylacetic acid: The spectrum would show distinct signals for the carboxyl

carbon, the methylene carbon, the two methyl carbons, and the six aromatic carbons (with

some overlap expected due to symmetry).

2,5-Dimethylphenylacetic acid: The spectrum would also display signals for the carboxyl,

methylene, and two methyl carbons, along with the aromatic carbons, with chemical shifts

differing from the 2,4-isomer due to the different substitution pattern.

Biological Activity
The structural differences between the two isomers can influence their biological activity.

2,4-Dimethylphenylacetic Acid: Some phenylacetic acid derivatives have been investigated

for their anti-inflammatory properties[6][7]. However, specific data on the anti-inflammatory or

antimicrobial activity of 2,4-Dimethylphenylacetic acid is not extensively documented in

publicly available literature. It is important to distinguish it from 2,4-Dichlorophenoxyacetic acid

(2,4-D), a common herbicide, as they are distinct compounds with different biological effects[8]

[9].

2,5-Dimethylphenylacetic Acid: The 2,5-dimethylphenyl structural motif is present in a number

of compounds with known biological activity. Notably, this scaffold is a common feature in

various antimicrobial agents[10]. Derivatives of 2,5-dimethylphenylacetic acid have been

synthesized and investigated as potential antimicrobial candidates targeting multidrug-resistant

Gram-positive pathogens[11]. Furthermore, it serves as a key intermediate in the synthesis of

the insecticide spirotetramat[4]. Phenylacetic acid derivatives, in general, are also explored for

their potential anti-inflammatory activities[6][7].

Experimental Protocols
Synthesis of Dimethylphenylacetic Acid Isomers
The synthesis of these isomers can be achieved through various organic chemistry reactions.

Below is a generalized workflow.
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General Synthesis Workflow for Dimethylphenylacetic Acids

Starting Materials

Intermediate Steps

Final Product

Dimethylbenzene
(Xylene Isomer)

Friedel-Crafts Acylation
or similar reaction

Reagents:
Acylating agent,

Lewis acid

Willgerodt-Kindler Reaction
or other rearrangement/functionalization

Dimethylphenylacetic Acid

Hydrolysis

Click to download full resolution via product page

Figure 1: General synthesis workflow.

A detailed protocol for the synthesis of 2,5-Dimethylphenylacetic Acid via Friedel-Crafts

Acylation followed by subsequent reactions is described in the literature[2].

Experimental Protocol: Synthesis of 2,5-Dimethylphenylacetic Acid[2]

Friedel-Crafts Acylation: p-xylene is reacted with chloroacetyl chloride in the presence of a

Lewis acid catalyst like aluminum chloride to produce 2-chloro-1-(2,5-

dimethylphenyl)ethanone.
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Ketalization: The resulting ketone is then reacted with a diol (e.g., ethylene glycol) to form

the corresponding ketal.

Rearrangement: The ketal undergoes rearrangement to form a mixture of hydroxyalkyl 2,5-

dimethylphenylacetates.

Hydrolysis: The final step involves the hydrolysis of the ester mixture to yield 2,5-

dimethylphenylacetic acid. The product is then isolated by filtration after acidification of the

reaction mixture[2].

Characterization Methods
Melting Point Determination[1]

A common method for determining the melting point of an organic solid involves packing a

small amount of the substance into a capillary tube and heating it in a calibrated apparatus.
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Melting Point Determination Workflow

Sample Preparation:
Finely powder the solid sample.

Capillary Tube Packing:
Pack a small amount of the powder

into a capillary tube.

Apparatus Setup:
Place the capillary tube in a

melting point apparatus.

Heating:
Heat the sample slowly

(1-2 °C per minute).

Observation:
Record the temperature range from

the onset of melting to complete liquefaction.

Click to download full resolution via product page

Figure 2: Melting point determination workflow.

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) can be determined by titrating a solution of the acid with a

standard base and monitoring the pH.
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pKa Determination by Potentiometric Titration

Solution Preparation:
Prepare a solution of the

-dimethylphenylacetic acid of known concentration.

Titration Setup:
Place the solution in a beaker with a pH electrode

and a magnetic stirrer.

Titration:
Add a standard solution of a strong base

(e.g., NaOH) in small increments.

Data Collection:
Record the pH after each addition of the base.

Data Analysis:
Plot a titration curve (pH vs. volume of base added).

Determine the equivalence point.

pKa Calculation:
The pH at half the equivalence point volume

is equal to the pKa of the acid.

Click to download full resolution via product page

Figure 3: pKa determination workflow.

Conclusion
2,4- and 2,5-Dimethylphenylacetic acid, while isomeric, exhibit distinct physicochemical

properties and have different profiles in terms of their known biological activities and

applications. The 2,5-isomer is a well-documented intermediate in the synthesis of

agrochemicals and its structural motif is found in antimicrobial compounds. The properties and
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applications of the 2,4-isomer are less extensively reported, highlighting an area for potential

future research. The experimental protocols provided offer a foundation for further investigation

and comparison of these and other related phenylacetic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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